Cas no 2580243-38-3 (6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxypyridine-3-carboxylic acid)

• Product Name: 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxypyridine-3-carboxylic acid
• CAS No: 2580243-38-3
• MF: C₂₂H₁₈N₂O₅
• MW: 390.388725757599
• CID: 5662929
• PubChem ID: 165887645
• Update Time: 2025-10-23

6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxypyridine-3-carboxylic acid
• EN300-27730012
• 2580243-38-3
• 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxypyridine-3-carboxylic acid

• Inchi： 1S/C22H18N2O5/c1-28-19-10-20(23-11-17(19)21(25)26)24-22(27)29-12-18-15-8-4-2-6-13(15)14-7-3-5-9-16(14)18/h2-11,18H,12H2,1H3,(H,25,26)(H,23,24,27)
• InChI Key： WULKKFQMIJQWEB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(C(=O)O)=CN=1)OC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 390.12157168g/mol
• Monoisotopic Mass: 390.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 97.8Ų

Additional information on 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxypyridine-3-carboxylic acid

Recent Advances in the Application of 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxypyridine-3-carboxylic acid (CAS: 2580243-38-3) in Chemical Biology and Pharmaceutical Research

The compound 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxypyridine-3-carboxylic acid (CAS: 2580243-38-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its Fmoc-protected amino group and methoxy-substituted pyridine core, serves as a versatile building block in peptide synthesis and drug development. Recent studies have highlighted its potential in the design of novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key applications of this compound lies in its role as a protected amino acid derivative, which facilitates the synthesis of complex peptides with enhanced stability and bioavailability. Researchers have successfully incorporated it into peptide sequences to improve their pharmacokinetic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of protease-resistant peptide inhibitors, showcasing its potential in treating diseases such as HIV and hepatitis C.

In addition to its use in peptide synthesis, 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxypyridine-3-carboxylic acid has been explored as a scaffold for small-molecule drug discovery. Its unique chemical structure allows for facile modification, enabling the creation of libraries of derivatives with diverse biological activities. Recent high-throughput screening efforts have identified several derivatives with promising activity against kinases and GPCRs, opening new avenues for the treatment of cancer and neurological disorders.

Another notable advancement involves the application of this compound in bioconjugation strategies. Its Fmoc group can be selectively deprotected under mild conditions, making it an ideal candidate for the site-specific modification of biomolecules. A 2024 study in Bioconjugate Chemistry reported its use in the development of antibody-drug conjugates (ADCs), where it served as a linker to attach cytotoxic payloads to monoclonal antibodies. This approach has shown improved therapeutic efficacy and reduced off-target effects in preclinical models of breast cancer.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxypyridine-3-carboxylic acid. Recent efforts have focused on streamlining its production through green chemistry approaches, such as catalytic amidation and solvent-free reactions. These advancements are expected to lower production costs and facilitate its broader adoption in industrial and academic settings.

In conclusion, 6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxypyridine-3-carboxylic acid (CAS: 2580243-38-3) represents a valuable tool in modern chemical biology and pharmaceutical research. Its versatility in peptide synthesis, drug discovery, and bioconjugation underscores its potential to drive innovation in therapeutic development. Future research should focus on further elucidating its mechanistic roles and expanding its applications in precision medicine.